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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers
offering research-grade Direct Red 254, also known as Pigment Red 254. It includes a
compilation of technical data, a discussion of its research applications, and a generalized
experimental protocol for its use as a fluorescent imaging agent.

Introduction to Direct Red 254

Direct Red 254, belonging to the diketopyrrolopyrrole (DPP) class of pigments, is a synthetic
organic compound recognized for its vibrant red color and exceptional stability.[1] While
extensively used in industrial applications such as automotive paints and high-performance
coatings, its robust fluorescent properties and photostability also make it a valuable tool in
scientific research.[1][2] For laboratory applications, it is crucial to source high-purity, research-
grade Direct Red 254 to ensure experimental reproducibility and accuracy.

Commercial Suppliers of Research-Grade Direct
Red 254

Several chemical suppliers offer Direct Red 254 suitable for research purposes. The products
are often labeled "for research use only" to indicate a higher purity standard compared to
industrial grades. Below is a comparative table of suppliers and their product specifications.
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Physicochemical Properties

Direct Red 254's utility in research is underpinned by its stable physicochemical

characteristics.
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Property Value Reference

3,6-bis(4-chlorophenyl)-2,5-

Systematic Name dihydropyrrolo[3,4-c]pyrrole- [4]
1,4-dione

Molecular Formula C1sH10Cl2N202 [4]

Molecular Weight 357.19 g/mol [4]

Appearance Dark red powder [1]

Soluble in water (approx. 100

Solubilit 1
y o) [1]

Lightfastness Excellent (Grade 8)

Thermal Stability Up to 300°C

Research Applications

The primary research applications of Direct Red 254 stem from its properties as a highly stable
and fluorescent molecule.

e Fluorescence Microscopy: Due to its strong fluorescence, Direct Red 254 can be used as a
stain for imaging biological samples. Its mechanism of action in a biological context primarily
involves its interaction with molecules like proteins and nucleic acids, exhibiting fluorescence
upon exposure to visible light.[1]

o Material Science: As a diketopyrrolopyrrole pigment, it is a subject of research for
applications in organic electronics, including solar cells and fluorescent probes.[5]

o Nanoparticle Formulation: Researchers have explored the use of Pigment Red 254 in the
formation of nanoparticles for various imaging and material science applications.

Currently, there is no evidence in the scientific literature to suggest that Direct Red 254 directly
participates in or modulates specific biological signaling pathways. Its role is primarily that of a
stable, fluorescent marker.
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Experimental Protocols

While specific protocols will vary depending on the application, the following provides a
generalized workflow for the use of Direct Red 254 as a fluorescent stain in microscopy.

General Staining Protocol for Cultured Cells

» Reagent Preparation:

o Prepare a stock solution of Direct Red 254 in a suitable solvent (e.g., DMSO or water).
The optimal solvent and concentration should be determined empirically.

o Prepare a working staining solution by diluting the stock solution in an appropriate buffer
(e.g., PBS).

o Cell Preparation:

[¢]

Culture cells on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).

[e]

Wash the cells with Phosphate-Buffered Saline (PBS).

Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS) for 10-15 minutes

o

at room temperature.

Wash the cells three times with PBS.

o

e Staining:

o Incubate the fixed cells with the Direct Red 254 working solution for a predetermined time
(e.g., 15-60 minutes) at room temperature, protected from light. The optimal staining time
and concentration will need to be optimized.

o Wash the cells three times with PBS to remove unbound dye.
e Imaging:

o Mount the coverslips with an appropriate mounting medium.
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o Image the stained cells using a fluorescence microscope with suitable excitation and
emission filters for red fluorescence.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a fluorescence microscopy experiment
using Direct Red 254.
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Experimental Workflow: Fluorescence Microscopy with Direct Red 254
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Caption: Workflow for cell staining and fluorescence microscopy.
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Signaling Pathways

As of the current scientific literature, Direct Red 254 is not known to be an active modulator of
specific intracellular signaling pathways. Its primary application in biological research is as a
fluorescent dye for imaging purposes. Therefore, a signaling pathway diagram is not
applicable.

Conclusion

Direct Red 254 is a versatile and stable fluorescent dye with emerging applications in scientific
research, particularly in fluorescence microscopy and materials science. By sourcing research-
grade compound from reputable suppliers and optimizing experimental protocols, researchers
can effectively leverage its properties for a variety of imaging and analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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